Cas no 1096790-40-7 (4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile)

• Product Name: 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile
• CAS No: 1096790-40-7
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 5763104
• PubChem ID: 43316797
• Update Time: 2025-09-28

4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutan-2-yl)cyclohexane-1-carbonitrile
• EN300-6493761
• 1096790-40-7
• 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile

• Inchi： 1S/C12H21N/c1-4-12(2,3)11-7-5-10(9-13)6-8-11/h10-11H,4-8H2,1-3H3
• InChI Key： YGOQJPOQECSGQK-UHFFFAOYSA-N
• SMILES： N#CC1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Additional information on 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile

Introduction to 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile (CAS No. 1096790-40-7)

4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1096790-40-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of nitrile-containing heterocyclic alkanes, characterized by a cyclohexane ring substituted with a 2-methylbutan-2-yl group at the 1-position and a nitrile functional group at the 1-position of the cyclohexane ring. The presence of both a nitrile group and an isopropyl-substituted alkyl chain makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structural motif of 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile combines the rigidity of the cyclohexane ring with the flexibility provided by the isopropyl side chain. This dual characteristic allows for diverse interactions with biological targets, making it a valuable scaffold for drug discovery. The nitrile group, in particular, is known for its ability to participate in hydrogen bonding and metal coordination, which can be exploited to enhance binding affinity and selectivity in pharmacological applications.

In recent years, there has been significant interest in leveraging structural diversity to develop novel therapeutic agents. The compound 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile has been explored as a building block in medicinal chemistry due to its potential to modulate biological pathways. For instance, its structural framework bears resemblance to certain natural products and pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer activities. The substitution pattern on the cyclohexane ring provides a tunable surface for further derivatization, enabling chemists to fine-tune properties such as solubility, metabolic stability, and target specificity.

One of the most compelling aspects of 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile is its utility in constructing more complex molecules through various chemical transformations. The nitrile group can be hydrolyzed to an amide or carboxylic acid, while the isopropyl-substituted alkyl chain can undergo reactions such as alkylation, acylation, or reduction. These reactivities make it an attractive intermediate for synthesizing peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their drawbacks such as poor bioavailability or susceptibility to enzymatic degradation.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Heterocycles are prevalent in many FDA-approved drugs due to their ability to provide multiple binding interactions with biological targets. The cyclohexane ring in 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile contributes to its stability and lipophilicity, while the nitrile group introduces polarity and hydrogen bonding capabilities. This balance makes it an excellent candidate for further exploration in drug development pipelines.

Recent advances in computational chemistry have further enhanced the utility of compounds like 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile. Molecular modeling techniques allow researchers to predict how this molecule might interact with biological targets such as enzymes or receptors before conducting expensive wet-lab experiments. These predictions can guide synthetic efforts by identifying key structural features that need optimization for improved potency and selectivity.

In addition to its pharmaceutical applications, 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile has shown promise in materials science. For example, its ability to form stable complexes with metals has led to investigations into its use as a ligand or precursor for metal organic frameworks (MOFs). MOFs are porous materials with potential applications in catalysis, gas storage, and separation technologies. The unique combination of functional groups in this compound makes it a candidate for designing MOFs with tailored properties.

The synthesis of 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile typically involves multi-step organic reactions starting from commercially available precursors. One common approach involves the alkylation of a cyclohexanone derivative followed by cyanation. Catalytic methods have been developed to improve efficiency and yield, reducing the environmental impact of production processes. Green chemistry principles are increasingly being applied to optimize synthetic routes for compounds like this one.

The safety profile of 4-(2-Methylbutan-2-yl)cyclohexane-1-carbonitrile is another critical consideration during its development and application. While it does not fall under categories such as hazardous chemicals or controlled substances due to its specific structure and properties, proper handling protocols must still be followed in laboratory settings. Standard good laboratory practices (GLPs) should be adhered to when working with this compound to ensure worker safety and prevent contamination.

As research continues into new therapeutic strategies, compounds like 4-(2-Methylbutan-2-y c c yclohexane - 1 - carbonitr ile) will likely play an increasingly important role in drug discovery and development pipelines. Their unique structural features offer opportunities for innovation across multiple disciplines within chemical biology and medicinal chemistry. By understanding their reactivities and potential applications thoroughly through both experimental studies and computational modeling efforts , researchers can harness their full potential.